Cas no 2137741-51-4 (Methanone, [4,4-bis(hydroxymethyl)-1-piperidinyl]cyclobutyl-)

• Product Name: Methanone, [4,4-bis(hydroxymethyl)-1-piperidinyl]cyclobutyl-
• CAS No: 2137741-51-4
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5257293
• Update Time: 2025-08-05

Methanone, [4,4-bis(hydroxymethyl)-1-piperidinyl]cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [4,4-bis(hydroxymethyl)-1-piperidinyl]cyclobutyl-

• Inchi： 1S/C12H21NO3/c14-8-12(9-15)4-6-13(7-5-12)11(16)10-2-1-3-10/h10,14-15H,1-9H2
• InChI Key： UTFLUKMIYPDTIN-UHFFFAOYSA-N
• SMILES： C(N1CCC(CO)(CO)CC1)(C1CCC1)=O

Additional information on Methanone, [4,4-bis(hydroxymethyl)-1-piperidinyl]cyclobutyl-

Introduction to Methanone, [4,4-bis(hydroxymethyl)-1-piperidinyl)cyclobutyl- (CAS No. 2137741-51-4)

Methanone, [4,4-bis(hydroxymethyl)-1-piperidinyl)cyclobutyl- (CAS No. 2137741-51-4) is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including hydroxymethyl and piperidinyl moieties, makes it a versatile intermediate for various chemical transformations.

The structural motif of [4,4-bis(hydroxymethyl)-1-piperidinyl)cyclobutyl- features a cyclobutyl ring substituted with two hydroxymethyl groups and an attached piperidinyl ring at the 1-position. This configuration provides a rich scaffold for further functionalization, enabling the synthesis of more complex molecules. The compound's solubility profile and reactivity are also influenced by these substituents, making it a valuable candidate for various synthetic pathways.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for pharmaceutical applications. The piperidinyl group, in particular, is known for its presence in many bioactive molecules, including antiviral and anticancer agents. The incorporation of this moiety into the cyclobutyl framework of [4,4-bis(hydroxymethyl)-1-piperidinyl)cyclobutyl- opens up possibilities for designing new therapeutic entities with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The dual functionality provided by the hydroxymethyl groups allows for easy conjugation with other pharmacophores, facilitating the creation of hybrid molecules with tailored biological activities. Researchers have been exploring various synthetic strategies to exploit this versatility, leading to the development of innovative methodologies for constructing complex scaffolds.

The synthesis of [4,4-bis(hydroxymethyl)-1-piperidinyl)cyclobutyl- involves multi-step organic transformations that highlight the compound's synthetic utility. Recent advancements in catalytic methods have enabled more efficient and selective reactions, reducing the number of purification steps required. These improvements have not only streamlined the synthesis but also enhanced the overall yield and purity of the final product.

In addition to its pharmaceutical potential, this compound has shown promise in materials science applications. The rigid cyclobutyl ring and flexible piperidinyl group contribute to unique mechanical properties, making it suitable for use in polymer formulations and advanced materials. The ability to incorporate functional groups into this framework allows for the creation of materials with specific properties tailored to industrial needs.

The study of derivatives of [4,4-bis(hydroxymethyl)-1-piperidinyl)cyclobutyl- has revealed interesting insights into structure-activity relationships. By varying the substitution patterns on the cyclobutyl ring or introducing different functional groups into the piperidinyl moiety, researchers can fine-tune the biological activity of these compounds. This flexibility has led to several patents and publications detailing novel derivatives with enhanced efficacy and reduced side effects.

The future prospects for Methanone, [4,4-bis(hydroxymethyl)-1-piperidinyl)cyclobutyl- (CAS No. 2137741-51-4) are vast and exciting. As synthetic methodologies continue to evolve, new applications for this compound are likely to emerge. Collaborative efforts between academia and industry are essential to fully realize its potential in drug development and materials science. The continued exploration of this compound will undoubtedly contribute to advancements in multiple fields.